Cas no 2377031-43-9 (3-Dimethylphosphorylpyrrolidine-2,5-dione)

• Product Name: 3-Dimethylphosphorylpyrrolidine-2,5-dione
• CAS No: 2377031-43-9
• MF: C₆H₁₀NO₃P
• MW: 175.122262477875
• CID: 5945408
• PubChem ID: 145913586
• Update Time: 2025-05-26

3-Dimethylphosphorylpyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• EN300-7445575
• 2377031-43-9
• 3-(dimethylphosphoryl)pyrrolidine-2,5-dione
• 3-Dimethylphosphorylpyrrolidine-2,5-dione

• Inchi： 1S/C6H10NO3P/c1-11(2,10)4-3-5(8)7-6(4)9/h4H,3H2,1-2H3,(H,7,8,9)
• InChI Key： RWBWBBNMFSDSOU-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1C(NC(C1)=O)=O)=O

Computed Properties

• Exact Mass: 175.03983018g/mol
• Monoisotopic Mass: 175.03983018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 63.2Ų

Additional information on 3-Dimethylphosphorylpyrrolidine-2,5-dione

3-Dimethylphosphorylpyrrolidine-2,5-dione: A Comprehensive Overview

The compound with CAS No. 2377031-43-9, commonly referred to as 3-Dimethylphosphorylpyrrolidine-2,5-dione, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis methods, applications, and recent advancements related to 3-Dimethylphosphorylpyrrolidine-2,5-dione.

Chemical Structure and Properties

3-Dimethylphosphorylpyrrolidine-2,5-dione is a derivative of pyrrolidine-2,5-dione, which is a five-membered ring containing two oxygen atoms in the 2 and 5 positions. The molecule is further substituted with a dimethylphosphoryl group at the 3 position. This substitution introduces unique electronic and steric properties to the compound, making it versatile for various chemical reactions.

The molecular formula of 3-Dimethylphosphorylpyrrolidine-2,5-dione is C8H14N2O4P. Its molecular weight is approximately 246 g/mol, and it exists as a white crystalline solid under standard conditions. The compound is soluble in polar solvents such as water and ethanol but exhibits limited solubility in non-polar solvents like hexane.

Synthesis Methods

The synthesis of 3-Dimethylphosphorylpyrrolidine-2,5-dione involves a multi-step process that typically begins with the preparation of pyrrolidine-2,5-dione. This intermediate can be synthesized through various methods, including cyclization reactions of amino acids or through the condensation of aldehydes with amides.

The introduction of the dimethylphosphoryl group at the 3 position requires careful control over reaction conditions to ensure selective substitution. Common methods include nucleophilic substitution or phosphorylation reactions using appropriate reagents such as dimethyl phosphite or other phosphorylating agents.

Recent advancements in catalytic methods have enabled more efficient and selective synthesis routes for 3-Dimethylphosphorylpyrrolidine-2,5-dione, reducing production costs and improving yields.

Applications in Industry and Research

3-Dimethylphosphorylpyrrolidine-2,5-dione finds applications in several fields due to its unique chemical properties:

• Pharmaceuticals: The compound serves as an intermediate in the synthesis of bioactive molecules and drug candidates.
• Agricultural Chemistry: It is used in the development of pesticides and herbicides due to its ability to interact with biological systems.
• Materials Science: The compound acts as a precursor for advanced materials such as polymers and ceramics.
• Catalysis: Its phosphorus-containing groups make it useful as a ligand in catalytic processes.

Recent Research Findings

In recent years, significant research has been conducted on 3-Dimethylphosphorylpyrrolidine-2,5-dione, particularly focusing on its role in drug delivery systems and its potential as a building block for nanomaterials.

A study published in *Journal of Medicinal Chemistry* highlighted the compound's ability to enhance drug solubility and bioavailability when used as a carrier molecule. Another research group reported on its application in creating stimuli-responsive materials that can release drugs under specific conditions.

In the field of materials science, researchers have explored the use of 3-Dimethylphosphorylpyrrolidine-2,5-dione in synthesizing porous frameworks for gas storage applications. These frameworks exhibit high surface areas and excellent stability under various environmental conditions.

Furthermore, advancements in green chemistry have led to the development of more sustainable synthesis routes for this compound, reducing its environmental footprint while maintaining high yields.

Toxicological and Environmental Considerations

The safety profile of 3-Dimethylphosphorylpyrrolidine-2,5-dione has been extensively studied to ensure its safe use in industrial applications. Acute toxicity studies indicate that the compound exhibits low toxicity when handled appropriately.